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Compound of Interest

Compound Name: 1-Phenoxy-2-propanol

Cat. No.: B10762839 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-Phenoxy-2-Propanol:
Boiling and Melting Point Data

Introduction
1-Phenoxy-2-propanol (CAS: 770-35-4), commonly known as propylene glycol phenyl ether

(PPh), is a versatile high-boiling, colorless oily liquid with a mild odor.[1] Its unique chemical

structure, incorporating both a glycol ether and a phenol ether, imparts a favorable combination

of properties, including excellent solvency for a wide range of substances, antimicrobial activity,

and stability.[2] These characteristics make it an indispensable component in numerous

applications, serving as a solvent in paints, coatings, and inks; a coalescing agent for latex

adhesives; a dye carrier in the textile industry; and a preservative and fixative in cosmetics,

soaps, and perfumes.[1][2][3][4][5]

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physical properties of 1-phenoxy-2-propanol is paramount. The melting and

boiling points are not merely static data points; they are critical parameters that govern the

compound's behavior under various experimental and processing conditions. These values

dictate purification strategies such as distillation, inform safe handling and storage protocols,

and influence formulation design and stability. This guide provides a comprehensive overview

of the boiling and melting point data for 1-phenoxy-2-propanol, the underlying

physicochemical principles, and detailed protocols for their experimental verification.
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Physicochemical Data of 1-Phenoxy-2-propanol
The physical properties of 1-phenoxy-2-propanol are well-documented across various

chemical databases and safety data sheets. The following table summarizes the most critical

quantitative data.

Property Value Source(s)

Melting Point 11 °C / 11.4 °C [2][5][6][7][8][9]

Boiling Point
241.2 °C to 243 °C (at 760

mmHg)
[1][2][4][6][7][8][10][11][12]

Molecular Formula C₉H₁₂O₂ [11][13]

Molecular Weight 152.19 g/mol [10][13]

Density 1.064 g/mL at 20 °C [1][7][8][12]

Water Solubility 15.1 g/L at 20 °C [6][8][10][11]

Vapor Pressure
<0.01 - 0.02 mmHg at 20-25

°C
[2][6][8][11]

Flash Point 113 °C - 115 °C (closed cup) [8][10]

The Causality Behind 1-Phenoxy-2-propanol's
Thermal Properties
The relatively high boiling point and the specific melting point of 1-phenoxy-2-propanol are

direct consequences of its molecular structure and the resulting intermolecular forces.

Understanding these relationships is key to predicting its behavior and interactions.

Hydrogen Bonding: The most significant contributor to its high boiling point is the presence of

a secondary hydroxyl (-OH) group. This group allows 1-phenoxy-2-propanol molecules to

form strong hydrogen bonds with one another, which require substantial thermal energy to

overcome during the transition from the liquid to the gaseous phase.[14]

Dipole-Dipole Interactions: The ether linkage (C-O-C) and the hydroxyl group create a

permanent dipole moment in the molecule. The resulting dipole-dipole attractions further
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increase the energy required for boiling.[14]

Van der Waals Forces: As a molecule with a considerable number of electrons and a

significant surface area (including the phenyl ring), 1-phenoxy-2-propanol exhibits

substantial London dispersion forces. These forces, while weaker than hydrogen bonds,

contribute significantly to the overall intermolecular attraction.[15][16]

Molecular Weight and Size: Larger molecules generally have higher boiling points due to

increased van der Waals forces.[16][17] With a molecular weight of 152.19 g/mol , 1-
phenoxy-2-propanol is significantly less volatile than smaller alcohols or ethers.

The melting point is influenced not only by the strength of these intermolecular forces but also

by how efficiently the molecules can pack into a crystal lattice.[15] The presence of a chiral

center and the flexibility of the propanol chain can influence crystal packing, resulting in its

observed melting point of 11 °C.

Experimental Protocols for Verification
The trustworthiness of literature data is confirmed through rigorous, reproducible experimental

verification. The following protocols describe standard methodologies for determining the

melting and boiling points of 1-phenoxy-2-propanol in a laboratory setting.

Protocol 1: Melting Point Determination via Capillary
Method
This method is a cornerstone for assessing the purity of a crystalline solid. A pure compound

exhibits a sharp melting point range (typically <1 °C), whereas impurities depress and broaden

this range.[18][19]

Methodology:

Sample Preparation: Ensure the 1-phenoxy-2-propanol sample is solid by cooling it below

its melting point (11 °C). If the sample is pure and dry, it can be used directly. If it contains

solvent, it must be thoroughly dried.

Capillary Tube Loading: Tap the open end of a capillary tube into a small mound of the solid

sample, forcing a small amount (2-3 mm in height) into the tube.
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Packing the Sample: Invert the tube and tap the sealed end gently on a hard surface to pack

the sample tightly into the bottom.

Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated

melting point apparatus.

Heating and Observation:

Rapid Heating (Initial Run): Heat the sample rapidly to get an approximate melting point.

This saves time and establishes a preliminary range.

Slow Heating (Accurate Determination): Allow the apparatus to cool. Using a fresh sample,

heat rapidly to about 10-15 °C below the approximate melting point found in the initial run.

Then, decrease the heating rate to 1-2 °C per minute.

Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the

temperature at which the last crystal melts completely (T₂). The melting point is reported as

the range T₁ – T₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-phenoxy-2-propanol boiling point and melting point
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762839#1-phenoxy-2-propanol-boiling-point-and-
melting-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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